Cas no 2097903-72-3 (1-(3,4-dichlorophenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea)

• Product Name: 1-(3,4-dichlorophenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea
• CAS No: 2097903-72-3
• MF: C₁₅H₂₂Cl₂N₄O₃S
• MW: 409.331180095673
• CID: 6135222
• PubChem ID: 126853019
• Update Time: 2025-06-15

1-(3,4-dichlorophenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea
• AKOS040701693
• 1-(3,4-dichlorophenyl)-3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}urea
• F6539-2565
• 1-(3,4-dichlorophenyl)-3-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]urea
• 2097903-72-3

• Inchi： 1S/C15H22Cl2N4O3S/c1-20(2)25(23,24)21-7-5-11(6-8-21)10-18-15(22)19-12-3-4-13(16)14(17)9-12/h3-4,9,11H,5-8,10H2,1-2H3,(H2,18,19,22)
• InChI Key： ILEKWGGTBGREAA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(NCC1CCN(CC1)S(N(C)C)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 408.0789671g/mol
• Monoisotopic Mass: 408.0789671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 90.1Ų

Additional information on 1-(3,4-dichlorophenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea

Introduction to 1-(3,4-dichlorophenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea (CAS No. 2097903-72-3)

1-(3,4-dichlorophenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea (CAS No. 2097903-72-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of 1-(3,4-dichlorophenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea is composed of a urea moiety linked to a substituted piperidine ring and a dichlorophenyl group. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an attractive candidate for further investigation. The dichlorophenyl group is known for its ability to enhance lipophilicity and improve cell membrane permeability, while the dimethylsulfamoyl group contributes to the compound's overall stability and bioavailability.

The synthesis of 1-(3,4-dichlorophenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea typically involves multi-step reactions that require precise control over reaction conditions. One common synthetic route involves the reaction of 1-(dimethylsulfamoyl)piperidin-4-ylmethylamine with 1-isocyanato-3,4-dichlorobenzene. This reaction is usually carried out in the presence of a suitable solvent and base to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making it feasible to produce this compound on a larger scale for preclinical and clinical studies.

In terms of biological activities, 1-(3,4-dichlorophenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea has demonstrated significant potential as a modulator of various biological targets. Studies have shown that this compound exhibits potent inhibitory activity against specific enzymes involved in neurotransmitter metabolism and signal transduction pathways. For instance, it has been reported to effectively inhibit monoamine oxidase (MAO) enzymes, which are implicated in the pathogenesis of neurological disorders such as Parkinson's disease and depression. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, further expanding its therapeutic potential.

Recent research has also explored the anticancer properties of 1-(3,4-dichlorophenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea. In vitro studies using various cancer cell lines have demonstrated that this compound can induce apoptosis and inhibit cell proliferation through multiple mechanisms. These mechanisms include the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. Furthermore, preclinical studies in animal models have shown promising results in terms of tumor growth inhibition and improved survival rates.

The pharmacokinetic profile of 1-(3,4-dichlorophenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea is another critical aspect that has been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential for its potential use as an orally administered therapeutic agent. Additionally, toxicological studies have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects.

In conclusion, 1-(3,4-dichlorophenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea (CAS No. 2097903-72-3) represents a promising candidate for further development in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive target for drug discovery efforts aimed at treating neurological disorders and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its eventual clinical application.